Cas no 158771-11-0 (4-(2-Chlorophenoxy)benzaldehyde)

• Product Name: 4-(2-Chlorophenoxy)benzaldehyde
• CAS No: 158771-11-0
• MF: C₁₃H₉ClO₂
• MW: 232.66236281395
• MDL: MFCD07365210
• CID: 109002
• PubChem ID: 10489773
• Update Time: 2025-04-18

4-(2-Chlorophenoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,4-(2-chlorophenoxy)-
• 4-(2-CHLOROPHENOXY)BENZALDEHYDE
• Albb-005644
• 4-(2-CHLORO-PHENOXY)-BENZALDEHYDE
• AKOS000260121
• DXWBQHZLDLXBBO-UHFFFAOYSA-N
• 158771-11-0
• FT-0679131
• LS-02106
• Benzaldehyde, 4-(2-chlorophenoxy)-
• 4-(2-chlorophenoxy)benzaldehyde-
• CHEMBL1933310
• BB 0218067
• MFCD07365210
• DTXSID30440778
• CS-0117027
• SCHEMBL2317083
• STK503516
• DA-22850
• G63763
• 4-(2-Chlorophenoxy)benzaldehyde

• MDL： MFCD07365210
• Inchi： 1S/C13H9ClO2/c14-12-3-1-2-4-13(12)16-11-7-5-10(9-15)6-8-11/h1-9H
• InChI Key： DXWBQHZLDLXBBO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1OC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 232.02900
• Monoisotopic Mass: 232.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.267
• Boiling Point: 332.421°C at 760 mmHg
• Flash Point: 137.311°C
• Refractive Index: 1.618
• PSA: 26.30000
• LogP: 3.94480

4-(2-Chlorophenoxy)benzaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers